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Compound of Interest

Compound Name: Bisindolylmaleimide |

Cat. No.: B1684111

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bisindolylmaleimide I (also known as GF109203X or G6 6850) is a potent, cell-permeable,
and reversible inhibitor of Protein Kinase C (PKC) isoforms.[1][2] Its high selectivity makes it an
invaluable tool for dissecting PKC-mediated signal transduction pathways and for drug
discovery efforts in areas such as oncology and immunology.[3][4] This document provides
detailed protocols for the preparation, storage, and application of Bisindolylmaleimide | stock
solutions to ensure experimental accuracy and reproducibility.

Compound Information

Bisindolylmaleimide I acts as an ATP-competitive inhibitor of PKC, showing high selectivity
for conventional (a, BI, Bll, y) and novel (3, €) PKC isozymes.[2][5] It has also been shown to
inhibit other kinases, such as Glycogen Synthase Kinase-3 (GSK-3), at higher concentrations.

[2](6][7]

Chemical Properties
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Property Value Source(s)
Synonyms GF 109203X, G6 6850, BIM | [2]
Molecular Formula C25H24N402 [51819]
Molecular Weight 412.5 g/mol [51[8]
Purity 295% (HPLC)

Appearance Deep orange solid

CAS Number 133052-90-1 [5118]1[9]

Solubility and Storage
Storage of Stock

Solvent Solubility ) Source(s)
Solution

Store at -20°C for up
to 4 months. Aliquot to

DMSO =10 mg/mL ] [51[71[8]
avoid repeated freeze-

thaw cycles.

DMF > 10 mg/mL Store at -20°C. [5][8]

Not recommended for
Water Insoluble stock solution [3]

preparation.

Store at -20°C,
Lyophilized Powder - desiccated, for up to [518]
24 months.

Experimental Protocols
Preparation of a 10 mM Bisindolylmaleimide | Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Bisindolylmaleimide I in
Dimethyl Sulfoxide (DMSO).
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Materials:

Bisindolylmaleimide I (lyophilized powder)

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

» Equilibration: Allow the vial of lyophilized Bisindolylmaleimide I to reach room temperature
before opening to prevent condensation of moisture.

» Weighing: Accurately weigh a specific amount of Bisindolylmaleimide | powder. For
example, to prepare a 10 mM stock solution, weigh 1 mg of the compound.

 Dissolution: To the weighed 1 mg of Bisindolylmaleimide I, add 0.24 mL of anhydrous
DMSO.[5][8]

e Mixing: Cap the vial securely and vortex thoroughly until the compound is completely
dissolved. The solution should be clear and free of particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. Store the aliquots at -20°C. Once a solution is made, it is
recommended to use it within 2 months to prevent loss of potency.[5]

Workflow for Stock Solution Preparation:
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Preparation of 10 mM Bisindolylmaleimide | Stock Solution

Equilibrate lyophilized
isindolylmaleimide | to room temperature

Weigh 1 mg of j
I

Bisindolylmaleimide

Add 0.24 mL of
anhydrous DMSO

Vortex until
completely dissolved

l

Aliquot into single-use
tubes

(Store at -20°C)

Preparation of Working Solutions

Procedure:

Click to download full resolution via product page

Workflow for preparing a 10 mM stock solution of Bisindolylmaleimide I.

e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.
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 Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell
culture medium or buffer immediately before use.

e Mixing: Mix the working solution thoroughly by gentle pipetting or inversion.

Note: The final concentration of DMSO in the working solution should be kept low (typically
<0.5%) to avoid solvent-induced cellular toxicity.

Mechanism of Action and Signaling Pathway

Bisindolylmaleimide I is a potent inhibitor of Protein Kinase C (PKC).[8] It acts as a
competitive inhibitor at the ATP-binding site within the catalytic domain of PKC isoforms.[7][10]
This inhibition prevents the phosphorylation of downstream target proteins involved in various
cellular processes, including cell proliferation, differentiation, and apoptosis.[3]

Inhibition of the PKC Signaling Pathway:
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PKC Signaling Pathway Inhibition
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Inhibition of the PKC signaling pathway by Bisindolylmaleimide I.
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Applications

Bisindolylmaleimide I is widely used in cell-based assays to investigate the role of PKC in
various signaling pathways. Working concentrations can vary depending on the desired effect,
cell type, and experimental conditions.[5] It has been utilized in studies of platelet aggregation,
cancer cell proliferation, and T-cell activation.[3][11]

Safety Precautions

Bisindolylmaleimide I should be handled by trained personnel in a laboratory setting.
Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Bisindolylmaleimide I].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684111#how-to-prepare-bisindolylmaleimide-i-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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